5-Chloro-2-(4-ethylpiperazin-1-yl)aniline
Overview
Description
5-Chloro-2-(4-ethylpiperazin-1-yl)aniline is a chemical compound with the molecular formula C12H18ClN3 . It is also known by other synonyms such as AKOS B034362 and 5-Chloro-2-(4-ethyl-1-piperazinyl)benzenamine .
Synthesis Analysis
The synthesis of similar compounds typically involves the reaction of a chlorinated compound with an ethylpiperazine . For instance, 2-Chloro-5-chloromethylpyridine and N-ethylpiperazine are reacted together in a reaction flask at 60-70 °C . After stirring for 2 hours, the mixture is cooled to room temperature, and potassium carbonate is added . The aqueous phase is then separated and dried to yield the product .Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a chlorine atom and an ethylpiperazine group . The InChI code for this compound is 1S/C12H18ClN3/c1-2-15-5-7-16 (8-6-15)12-4-3-10 (13)9-11 (12)14/h3-4,9H,2,5-8,14H2,1H3 .Scientific Research Applications
Synthesis of Complex Molecules
The compound serves as a precursor or intermediate in the synthesis of complex molecules, such as benzimidazoles, quinoxalines, and quinolines, which are pivotal in drug discovery and development. For instance, it is utilized in the synthesis of benzimidazoles under microwave irradiation, leveraging its reactive piperazine and aniline moieties for rapid and efficient chemical transformations (Menteşe, Yılmaz, Islamoglu, & Kahveci, 2015). Similarly, its derivatives find applications in creating hypoxic-cytotoxic agents, where modifications in its basic structure lead to compounds with potential therapeutic applications (Ortega, Morancho, Martinez‐Crespo, Sainz, Montoya, López de Cerain, & Monge, 2000).
Material Science and Chemistry
In material science, the compound's derivatives are examined for their electronic properties, such as in studies involving the synthesis and characterization of novel polymers. These investigations often focus on understanding the electrochemical properties and potential applications in electronic devices or as materials with specific functionalities (Shahhosseini, Nateghi, Kazemipour, & Zarandi, 2016).
Safety and Hazards
The safety data sheet (SDS) for 5-Chloro-2-(4-ethylpiperazin-1-yl)aniline provides information on its hazards, including hazard identification, first-aid measures, fire-fighting measures, accidental release measures, handling and storage, exposure controls/personal protection, and physical and chemical properties .
Properties
IUPAC Name |
5-chloro-2-(4-ethylpiperazin-1-yl)aniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18ClN3/c1-2-15-5-7-16(8-6-15)12-4-3-10(13)9-11(12)14/h3-4,9H,2,5-8,14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLVUMLIJOJJXAM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C2=C(C=C(C=C2)Cl)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.74 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
793727-81-8 | |
Record name | 5-chloro-2-(4-ethylpiperazin-1-yl)aniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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